(1r,4r)-2-Oxa-5-azabicyclo[2.2.1]heptane hemioxalate

• IUPAC Name: (1R,4R)-2-oxa-5-azabicyclo[2.2.1]heptane;oxalic acid
• InChI: InChI=1S/2C5H9NO.C2H2O4/c2*1-4-3-7-5(1)2-6-4;3-1(4)2(5)6/h2*4-6H,1-3H2;(H,3,4)(H,5,6)/t2*4-,5-;/m11./s1
• InChI Key: YNSNAVAMSHBSLQ-KKXFCUFMSA-N
• Canonical SMILES: C1C2CNC1CO2.C1C2CNC1CO2.C(=O)(C(=O)O)O
• Isomeric SMILES: C1[C@@H]2CN[C@H]1CO2.C1[C@@H]2CN[C@H]1CO2.C(=O)(C(=O)O)O
• Molecular Formula: C12H20N2O6
• Molecular Weight: 288.30 g/mol

Description

“(1r,4r)-2-Oxa-5-azabicyclo[2.2.1]heptane” is a chemical compound. It’s a derivative of "2,5-diazabicyclo[2.2.1]heptane".

Synthesis Analysis

The synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives involves an epimerization–lactamization cascade of functionalized (2S,4R)-4-aminoproline methyl esters. This process likely involves 2-epimerization under basic conditions, followed by an intramolecular aminolysis of the (2R)-epimer to form the bridged lactam intermediates.

Chemical Reactions Analysis

The synthesis of (1R,4R)-2,5-diazabicyclo[2.2.1]heptane derivatives involves an epimerization–lactamization cascade reaction.

Scientific Research Applications

Synthesis and Functional Diversity

The compound and its derivatives serve as a versatile platform for synthesizing backbone-constrained γ-amino acid analogues. A study by Garsi et al. (2022) highlights a synthetic approach to disubstituted derivatives starting from 4R-hydroxy-l-proline, leading to analogues of FDA-approved drugs like baclofen and pregabalin. This showcases the compound's role in creating functionally diverse molecular structures Garsi et al., 2022.

Building Blocks in Medicinal Chemistry

Kou et al. (2017) discussed the efficient synthesis of novel morpholine amino acids derived from (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylic acid. These compounds are highlighted as compact modules in medicinal chemistry for modulating drug candidates' physicochemical and pharmacokinetic properties, indicating their potential in drug discovery Kou et al., 2017.

Novel Synthetic Methodologies

Research by Zhang et al. (2014) presents an improved synthesis method for (1S,4S)-2-oxa-5-azabicyclo[2.2.1]heptane, demonstrating the compound's accessibility and the development of new synthetic routes Zhang et al., 2014.

Structural and Conformational Analysis

Rowicki et al. (2019) synthesized a dispiro derivative and conducted a comprehensive analysis of its structure and conformational variety, providing insights into the structural dynamics of such compounds Rowicki et al., 2019.